![molecular formula C22H26N2O3 B1614186 Ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate CAS No. 898782-92-8](/img/structure/B1614186.png)
Ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate
Overview
Description
Ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate, also known as EMBB, is a compound used in various scientific research applications. It is a versatile molecule that is used for a variety of purposes, including as a synthetic intermediate, a catalyst, and a reagent. EMBB has been extensively studied by scientists due to its unique structure, reactivity, and potential applications.
Scientific Research Applications
Specific Scientific Field
This application falls under the field of Pharmaceutical Chemistry , specifically in the synthesis of anticancer drugs .
Summary of the Application
“Ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate” is used as an intermediate in the synthesis of Imatinib , an anticancer drug . Imatinib is a potent and selective inhibitor of BCR-ABL and c-kit tyrosine kinases, and is used in the treatment of chronic myelogenous leukemia (CML), gastrointestinal stromal tumors (GISTs), and other types of cancer .
Methods of Application or Experimental Procedures
The synthesis of Imatinib involves the coupling of the amine and carboxylic acid precursors using N, N ′-carbonyldiimidazole (CDI) as a condensing agent . The aromatic amine and 4- [ (4-methylpiperazin-1-yl)methyl]benzoyl chloride are key intermediates in this process .
Results or Outcomes
The described process for the synthesis of Imatinib has good potential for industrial application due to its convergent nature, scalability, and low cost .
properties
IUPAC Name |
ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3/c1-3-27-22(26)18-9-6-8-17(15-18)21(25)20-10-5-4-7-19(20)16-24-13-11-23(2)12-14-24/h4-10,15H,3,11-14,16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFOPEOMCHVEDKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC(=C1)C(=O)C2=CC=CC=C2CN3CCN(CC3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10643866 |
Source
|
| Record name | Ethyl 3-{2-[(4-methylpiperazin-1-yl)methyl]benzoyl}benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10643866 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
366.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate | |
CAS RN |
898782-92-8 |
Source
|
| Record name | Ethyl 3-{2-[(4-methylpiperazin-1-yl)methyl]benzoyl}benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10643866 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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